molecular formula C10H9BrFN3O B8716186 2-(1-Aminoethyl)-3-bromo-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 918422-25-0

2-(1-Aminoethyl)-3-bromo-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B8716186
CAS No.: 918422-25-0
M. Wt: 286.10 g/mol
InChI Key: XGPMEDZAOFYZPR-UHFFFAOYSA-N
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Description

2-(1-Aminoethyl)-3-bromo-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C10H9BrFN3O and its molecular weight is 286.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

918422-25-0

Molecular Formula

C10H9BrFN3O

Molecular Weight

286.10 g/mol

IUPAC Name

2-(1-aminoethyl)-3-bromo-7-fluoropyrido[1,2-a]pyrimidin-4-one

InChI

InChI=1S/C10H9BrFN3O/c1-5(13)9-8(11)10(16)15-4-6(12)2-3-7(15)14-9/h2-5H,13H2,1H3

InChI Key

XGPMEDZAOFYZPR-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C(=O)N2C=C(C=CC2=N1)F)Br)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CC(NC(=O)OCc1ccccc1)c1nc2ccc(F)cn2c(=O)c1Br
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Synthesis routes and methods II

Procedure details

E2 (312 mg, 0.74 mmol) was dissolved in 18 mL of anhydrous dichloromethane. BBr3 (3.7 mL, 1M in dichloromethane) was added dropwise at −10° C. under nitrogen. Stirring was continued at −10° C. for 50 min., then at room temperature for 45 min. Water was added to quench the reaction. The dichloromethane layer was set aside. The aqueous layer was adjusted to pH 8 with sodium bicarbonate and extracted with 30% isopropanol in chloroform 4 times. The dichloromethane layer was washed with brine and the brine layer was adjusted to pH 8 with sodium bicarbonate and extracted with 30% isopropanol in chloroform 1 times. The combined 30% isopropanol in chloroform extracts were dried and concentrated to give 222 mg of E3 as a solid, which was used directly for next step.
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3.7 mL
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